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Compound of Interest

Methyl 2-methylbenzo[d]oxazole-
Compound Name:
6-carboxylate

Cat. No.: B178514

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5) is a heterocyclic
compound belonging to the benzoxazole class. Compounds in this class are of significant
interest in medicinal chemistry due to their diverse biological activities.[1][2][3][4] This technical
guide provides a comprehensive overview of the safety and handling precautions for this
specific molecule, intended for laboratory and drug development settings.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate is presented in Table 1. This data is essential for the
safe handling, storage, and use of the compound.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 136663-23-5

Molecular Formula C10H9NOs

Molecular Weight 191.19 g/mol

Physical Form Solid

Melting Point 103.5-104.5 °C [5]

Boiling Point 286.7+13.0 °C (Predicted) [5]

Density 1.243+0.06 g/cm3 (Predicted) [5]

Purity >98%

Hazard Identification and Safety Precautions

Methyl 2-methylbenzo[d]oxazole-6-carboxylate is classified as a hazardous substance. All

personnel handling this compound must be thoroughly familiar with its potential hazards and

the required safety precautions.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for this compound is summarized in

Table 2.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram Signal Word
o H302: Harmful if GHSO07 (Exclamation )
Acute toxicity, Oral Warning
swallowed Mark)
Skin H315: Causes skin GHSO07 (Exclamation ]
o o Warning
corrosion/irritation irritation Mark)
Serious eye H319: Causes serious  GHSO07 (Exclamation ]
N N Warning
damage/eye irritation eye irritation Mark)
Specific target organ )
o H335: May cause GHSO07 (Exclamation ]
toxicity, single Warning

exposure

respiratory irritation

Mark)

Data sourced from Sigma-Aldrich

Precautionary Statements

The following precautionary statements should be strictly adhered to when handling this

compound:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Methyl 2-methylbenzo[d]oxazole-

6-carboxylate.
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Handling the Compound

Required Personal Protective Equipment

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side Shields

generation likel

@espirator (if dust is generatedD No dust generation

Work Complete

Click to download full resolution via product page
Figure 1: Personal Protective Equipment (PPE) Workflow.

Experimental Protocols: Safe Handling and Storage

The following protocols are recommended for the safe handling and storage of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate in a laboratory setting.

General Handling
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Always handle the compound in a well-ventilated area, preferably within a chemical fume
hood.

Avoid direct contact with skin and eyes.[6]
Do not eat, drink, or smoke in the area where the compound is handled.[6][7]

Minimize the generation of dust. If weighing the solid, do so carefully in an enclosure or on a
draft shield.

Wash hands thoroughly with soap and water after handling.[6]

Spill Response

In the event of a spill:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

Wear appropriate PPE, including a respirator if the spill generates dust.
Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the spilled material and absorbent into a sealed, labeled container for hazardous
waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Prevent runoff from entering drains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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